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Compound of Interest

Compound Name: trans-2-Tridecen-1-ol

Cat. No.: B7803506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
trans-2-Tridecen-1-ol is an unsaturated fatty alcohol that has garnered interest for its potential

therapeutic applications. This technical guide provides a comprehensive overview of the

current scientific understanding of its biological activities, with a primary focus on its

prospective anticancer effects. The information presented herein is intended to serve as a

resource for researchers and professionals in the fields of pharmacology and drug

development.

Anticancer Potential
The most significant evidence for the therapeutic potential of trans-2-tridecen-1-ol lies in its

apparent anticancer properties. A key study investigating the bioactive constituents of

Moricandia sinaica (Boiss.) Boiss identified trans-2-tridecen-1-ol as a major component of a

methanol extract that exhibited selective cytotoxicity against a triple-negative breast cancer cell

line.[1][2][3]

Cytotoxicity Data
While the study did not report an IC50 value for the isolated trans-2-tridecen-1-ol, it did

establish the cytotoxicity of the methanol extract of Moricandia sinaica shoots, in which trans-
2-tridecen-1-ol was a primary constituent (over 35%).[1][2][3]
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Cell Line Extract Component
IC50 Value (of
Extract)

Reference

MDA-MB-231 (Triple-

Negative Breast

Cancer)

Methanol Extract of

Moricandia sinaica

Shoots

114.32 µg/mL [1][3]

MCF7 (Breast

Cancer)

Methanol Extract of

Moricandia sinaica

Shoots

> 300 µg/mL [1][3]

HepG2 (Liver

Carcinoma)

Methanol Extract of

Moricandia sinaica

Shoots

> 300 µg/mL [1][3]

HUVEC (Normal

Human Umbilical Vein

Endothelial Cells)

Methanol Extract of

Moricandia sinaica

Shoots

> 300 µg/mL [1][3]

Proposed Mechanism of Action: Inhibition of CDC25
Phosphatases
In silico molecular docking studies have suggested a potential mechanism for the anticancer

activity of trans-2-tridecen-1-ol.[1][2][3] The compound is predicted to bind to M-phase inducer

phosphatases 1 and 2 (CDC25A and CDC25B), with a higher binding energy for CDC25B.[1][2]

[3] These phosphatases are crucial for cell cycle progression, and their inhibition can lead to

cell cycle arrest and apoptosis.[1][2][3]

Cancer Cell

trans-2-Tridecen-1-ol CDC25B
(M-phase inducer phosphatase 2)

Inhibition

Cell Cycle Progression

Promotes
Apoptosis

Prevents

Prevents
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Proposed mechanism of action for trans-2-Tridecen-1-ol.

Experimental Protocols
The following protocols are based on the methodology used in the study of Moricandia sinaica

extract.[1][3]

Cell Culture:

MDA-MB-231, MCF7, HepG2, and HUVEC cell lines were maintained in Dulbecco’s Modified

Eagle Medium (DMEM).

The medium was supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and

100 µg/mL streptomycin.

Cells were cultured at 37°C in a humidified atmosphere with 5% CO2.

Cytotoxicity Assay (MTT Assay):

Cells were seeded in 96-well plates at a density of 1 x 10^4 cells per well.

After 24 hours of incubation, the cells were treated with various concentrations of the plant

extract.

The treated cells were incubated for a further 24 hours.

Following the treatment period, 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) solution (5 mg/mL) was added to each well.

The plates were incubated for 4 hours at 37°C.

The medium was then removed, and 100 µL of dimethyl sulfoxide (DMSO) was added to

each well to dissolve the formazan crystals.

The absorbance was measured at 570 nm using a microplate reader.

The percentage of cell viability was calculated, and the IC50 value was determined.
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Seed cells in 96-well plate

Incubate for 24h

Treat with
trans-2-Tridecen-1-ol

(or extract)

Incubate for 24h

Add MTT solution
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Remove medium
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Read absorbance at 570 nm
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Workflow for the MTT cytotoxicity assay.
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Anti-inflammatory and Antimicrobial Potential
The evidence for the anti-inflammatory and antimicrobial properties of trans-2-tridecen-1-ol is
currently indirect and requires further investigation.

Association with Bioactive Essential Oils
trans-2-Tridecen-1-ol has been identified as a minor constituent (0.39%) in the essential oil of

cilantro (Coriandrum sativum L. leaves).[4] This essential oil demonstrated notable in vitro anti-

inflammatory and antimicrobial activities.[4] However, due to the low concentration of trans-2-
tridecen-1-ol in the oil, these activities cannot be directly attributed to the compound.

Biological Activity of
Cilantro Essential Oil

Experimental Method Reference

Anti-inflammatory
Egg albumin and trypsin-

induced inflammation
[4]

Antimicrobial Well diffusion method [4]

Further research utilizing the isolated trans-2-tridecen-1-ol is necessary to determine its

specific contribution to these effects.

Conclusion and Future Directions
Current research, particularly in the area of oncology, suggests that trans-2-tridecen-1-ol is a

promising candidate for further therapeutic development. The compound's association with the

cytotoxic extract of Moricandia sinaica and its predicted interaction with key cell cycle

regulators warrant more in-depth investigation.

Future research should prioritize:

Isolation and Purification: Conducting studies with highly purified trans-2-tridecen-1-ol to
definitively ascertain its biological activities.

In Vitro Studies: Expanding the range of cancer cell lines tested to determine the

compound's spectrum of activity and to confirm the IC50 values reported by commercial

suppliers.
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Mechanism of Action Studies: Validating the predicted inhibition of CDC25 phosphatases

through enzymatic assays and further molecular biology techniques.

In Vivo Studies: Evaluating the efficacy and safety of trans-2-tridecen-1-ol in preclinical

animal models of cancer and inflammation.

The development of a robust body of evidence for the therapeutic effects of trans-2-tridecen-
1-ol will be crucial for its potential translation into clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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